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Compound of Interest

Compound Name: (R)-Propranolol-d7

Cat. No.: B15141915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of commercial suppliers of (R)-Propranolol-d7, a

critical reagent for research and development, particularly in the field of pharmacokinetics. (R)-
Propranolol-d7 is the deuterated form of (R)-Propranolol and is commonly used as an internal

standard for the quantification of propranolol in biological samples using analytical techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem

mass spectrometry (LC-MS/MS).[1][2] The use of a stable isotope-labeled internal standard like

(R)-Propranolol-d7 is crucial for correcting variations during sample preparation and analysis,

thereby ensuring high accuracy and precision.

Commercial Supplier and Product Information
A variety of chemical suppliers offer (R)-Propranolol-d7 and its related compounds for

research purposes. The table below summarizes key information from several prominent

suppliers to facilitate comparison. Please note that catalog numbers, specifications, and

availability are subject to change, and it is recommended to consult the supplier's website for

the most current information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Daicel

Pharma

Standards

(R)-

Propranolol-

D7

1346747-60-

1
C₁₆H₁₄D₇NO₂ 266.39

Also offers

(S)-

Propranolol-

D7 and other

related

compounds.

[3]

Simson

Pharma

Limited

(R)-

Propranolol-

D7

Hydrochloride

1346617-25-

1

C₁₆H₁₄D₇NO₂

.HCl
302.85

Accompanied

by a

Certificate of

Analysis.

Cayman

Chemical

(±)-

Propranolol-

d₇

344298-99-3 C₁₆H₁₄D₇NO₂ 266.4

Intended for

use as an

internal

standard for

GC- or LC-

MS; ≥99%

deuterated

forms (d₁-d₇).

[2]

LGC

Standards

(R)-

Propranolol-

d7

Hydrochloride

1346617-25-

1

C₁₆H₁₅D₇ClN

O₂
302.85

Also offers

Propranolol

D7 (ring D7)

as a certified

reference

material.[4][5]
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Cerilliant

(Sigma-

Aldrich)

(±)-

Propranolol-

D7 (ring-D7)

solution

344298-99-3 C₁₆H₁₄D₇NO₂ 266.39

Certified

reference

material, 100

µg/mL in

methanol with

5% 1 M HCl.

MedChemEx

press

(R)-

Propranolol-

d7

Not specified Not specified Not specified

Stable

isotope-

labeled (R)-

Propranolol.

[6]

Pharmaffiliate

s

(R)-

Propranolol-

d7

Hydrochloride

1346617-25-

1

C₁₆H₁₅D₇ClN

O₂
302.85

Also offers

other

deuterated

propranolol

compounds.

[7]

Experimental Protocols
The primary application of (R)-Propranolol-d7 is as an internal standard in bioanalytical

methods to quantify propranolol concentrations in biological matrices like plasma. Below is a

generalized experimental protocol for the analysis of propranolol in plasma using LC-MS/MS

with (R)-Propranolol-d7 as an internal standard. This protocol is a composite based on

common practices and should be optimized for specific laboratory conditions and

instrumentation.

Objective: To determine the concentration of
propranolol in plasma samples using a liquid
chromatography-tandem mass spectrometry (LC-
MS/MS) method with (R)-Propranolol-d7 as an internal
standard.
Materials:
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Blank plasma

Propranolol standard

(R)-Propranolol-d7 (internal standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Autosampler vials

Methodology:
Preparation of Stock and Working Solutions:

Prepare a stock solution of propranolol in a suitable solvent (e.g., methanol or ACN).

Prepare a stock solution of (R)-Propranolol-d7 in the same solvent.

From the stock solutions, prepare a series of working standard solutions of propranolol for

the calibration curve and quality control (QC) samples by serial dilution.

Prepare a working solution of the internal standard, (R)-Propranolol-d7.

Sample Preparation (Protein Precipitation):

To a microcentrifuge tube containing a plasma sample (e.g., 100 µL), add the internal

standard working solution.

Add cold acetonitrile (typically 3 times the plasma volume) to precipitate plasma proteins.

Vortex the mixture thoroughly.

Centrifuge the tubes to pellet the precipitated proteins.
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Transfer the supernatant to a clean tube or an autosampler vial for analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and

mobile phase B (e.g., acetonitrile with 0.1% formic acid).

Flow Rate: A typical flow rate for analytical LC.

Injection Volume: A small volume of the prepared sample supernatant (e.g., 5-10 µL).

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both

propranolol and (R)-Propranolol-d7.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of propranolol to the internal

standard ((R)-Propranolol-d7) against the known concentrations of the calibration

standards.

Determine the concentration of propranolol in the unknown plasma samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
Workflow for a Pharmacokinetic Study
The following diagram illustrates a typical workflow for a preclinical pharmacokinetic study

where (R)-Propranolol-d7 would be used as an internal standard for sample analysis.
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Pharmacokinetic Study Workflow.
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Conceptual Diagram of the Analytical Process
This diagram outlines the logical flow of the analytical method for quantifying propranolol using

an internal standard.

Plasma Sample
(Unknown Propranolol Conc.)
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(R)-Propranolol-d7
(Known Concentration)

LC-MS/MS Analysis
(MRM Detection)

Calculate Peak Area Ratio
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Determine Propranolol
Concentration

Calibration Curve
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Analytical Quantification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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